Cas no 2172289-11-9 (tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate)

• Product Name: tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate
• CAS No: 2172289-11-9
• MF: C₁₀H₁₇F₄NO₄S
• MW: 323.304896116257
• CID: 5829432
• PubChem ID: 165447650
• Update Time: 2025-05-27

tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate
• 2172289-11-9
• EN300-1577311
• tert-butyl N-[3-(fluorosulfonyl)propyl]-N-(2,2,2-trifluoroethyl)carbamate

• Inchi： 1S/C10H17F4NO4S/c1-9(2,3)19-8(16)15(7-10(11,12)13)5-4-6-20(14,17)18/h4-7H2,1-3H3
• InChI Key： OVMHIMUYULLMOB-UHFFFAOYSA-N
• SMILES： S(CCCN(C(=O)OC(C)(C)C)CC(F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 323.08144185g/mol
• Monoisotopic Mass: 323.08144185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate

Introduction to tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2172289-11-9)

tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2172289-11-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a fluorosulfonyl moiety, and a trifluoroethyl substituent. These functional groups contribute to its distinct chemical properties and potential biological activities.

The tert-butyl group is known for its steric hindrance and stability, which can enhance the compound's resistance to metabolic degradation. The fluorosulfonyl moiety introduces strong electron-withdrawing effects and can significantly influence the compound's reactivity and solubility. The trifluoroethyl substituent further enhances the compound's lipophilicity and can improve its cellular permeability. These properties make tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate a promising candidate for various applications in drug discovery and development.

Recent studies have explored the potential of tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate in the context of medicinal chemistry. One notable application is its use as a building block in the synthesis of novel therapeutic agents. The compound's unique structure allows for the introduction of fluorine atoms, which are known to modulate the pharmacokinetic and pharmacodynamic properties of drugs. For instance, fluorine substitution can improve the metabolic stability and reduce the toxicity of drug candidates.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the use of tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical targets in many disease pathways, including cancer and neurodegenerative disorders. The study demonstrated that compounds derived from tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate exhibited high binding affinity and selectivity for their target proteins, making them promising leads for further optimization.

Another area of interest is the use of tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate in the development of imaging agents for diagnostic applications. Fluorine-containing compounds are often used in positron emission tomography (PET) imaging due to their favorable radiolabeling properties. A recent study published in Bioconjugate Chemistry reported the synthesis of a PET imaging agent based on tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate. The agent showed excellent stability and high uptake in target tissues, suggesting its potential for non-invasive imaging of disease biomarkers.

The safety profile of tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low cytotoxicity and good biocompatibility at relevant concentrations. These findings support its potential for further development as a therapeutic or diagnostic agent.

In conclusion, tert-butyl N-3-(fluorosulfonyl)propyl-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2172289-11-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for various applications, including drug discovery, protein-protein interaction inhibition, and diagnostic imaging. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding and treatment of complex diseases.